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Compound of Interest

Compound Name: 3-Cyanobenzoyl! chloride

Cat. No.: B031201

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information for 3-cyanobenzoyl chloride
(CAS No. 1711-11-1), a versatile reagent in organic synthesis and pharmaceutical
development. Due to its hazardous properties, a thorough understanding of its safety data
sheet (SDS) is crucial for safe handling in a laboratory setting. This document summarizes key
safety data, outlines a general experimental protocol for its use, and provides visual workflows
for safety and handling procedures.

Core Safety Data

The following tables summarize the essential quantitative and qualitative safety data for 3-
cyanobenzoyl chloride, compiled from various safety data sheets.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 1711-11-1 [1][2]

Molecular Formula CsH4CINO [2]

Molecular Weight 165.58 g/mol [3]
Off-white to light yellow solid,

Appearance _ [1][2]
crystals, or crystalline powder

Melting Point 38-44°C(100.4-111.2 °F) [1]

- _ 125-129 °C (257 - 264.2 °F)

Boiling Point [11[2]
at 11 mmHg

Flash Point 113 °C (235.4 °F) - closed cup [1]

Purity = 98% (GC) to 99% [2][3]

Table 2: Toxicological Information and GHS

Classification

While specific LD50 and LC50 values are not readily available in the provided SDSs, the GHS
classification indicates significant toxicity.

Hazard Classification Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Irritation

Category 1

H314: Causes severe skin

burns and eye damage
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Signal Word: Danger[1]

Combined Hazard Statements: H302 + H312 + H332, H314

Table 3: Ei | Explosi

Property Value

Notes

Flammability Combustible solid

[4]

Carbon dioxide, alcohol-

Suitable Extinguishing Media resistant foam, dry chemical [5]
powder

Unsuitable Extinguishing Water may be unsuitable as it 1

Media can react with the substance.

Nitrogen oxides (NOx), Carbon

Hazardous Combustion monoxide (CO), Carbon
Products dioxide (COz2), Hydrogen
chloride gas

[1]

Table 4: Exposure Controls and Personal Protection
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Control Parameter

Recommendation

Engineering Controls

Use only under a chemical fume hood. Ensure
adequate ventilation. Eyewash stations and
safety showers should be close to the

workstation.

Eye/Face Protection

Wear chemical safety goggles or a face shield.

Skin Protection

Wear appropriate protective gloves (e.g., nitrile
rubber) and a lab coat. A complete suit
protecting against chemicals may be necessary

for large quantities.

Respiratory Protection

If dust or aerosols are generated, use a NIOSH-
approved respirator with an appropriate filter

(e.g., N95 dust mask or higher).

Avoid contact with skin, eyes, and clothing. Do

not breathe dust. Wash hands thoroughly after

Handling handling. Keep away from incompatible
materials such as water, strong bases, and
alcohols.

Store in a tightly closed container in a dry, cool,
and well-ventilated place. Store locked up in a
Storage

corrosives area, potentially under an inert
atmosphere (e.qg., nitrogen).[1][6]

Experimental Protocols

As specific experimental protocols for generating the SDS data are proprietary, this section

provides a detailed, generalized methodology for the safe handling of a hazardous chemical

like 3-cyanobenzoyl chloride in a research laboratory setting.

General Protocol for Safe Handling and Use

e Preparation and Pre-Use Checklist:

o Review the Safety Data Sheet thoroughly before starting any work.
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o Ensure the chemical fume hood is functioning correctly.

o Assemble all necessary personal protective equipment (PPE), including chemical safety
goggles, a face shield, nitrile gloves, and a flame-retardant lab coat.

o Have appropriate spill containment materials (e.g., absorbent pads, neutralizer for
corrosive substances) readily available.

o Prepare and label all necessary glassware and equipment.
» Weighing and Dispensing:

o Conduct all weighing and dispensing of 3-cyanobenzoyl chloride inside a chemical fume
hood.

o Use a disposable weighing boat or a tared, sealed container to prevent contamination of
the balance.

o Handle the solid with care to minimize dust generation.
o Close the container tightly immediately after dispensing.

e Reaction Setup and Execution:

[e]

Set up the reaction apparatus within the chemical fume hood.

o

Add the 3-cyanobenzoyl chloride to the reaction vessel slowly and in a controlled
manner.

o

If the reaction is exothermic, have a cooling bath ready.

[¢]

Continuously monitor the reaction for any signs of instability.
e Reaction Work-up and Product Isolation:

o Quench the reaction carefully, being mindful of any potential for gas evolution or
exotherms.

o Perform all extractions and purifications within the chemical fume hood.
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o Handle all waste streams as hazardous.

o Decontamination and Waste Disposal:

o Decontaminate all glassware and equipment that came into contact with 3-cyanobenzoyl
chloride. A suitable method may involve rinsing with a solvent that can then be disposed
of as hazardous waste.

o Dispose of all solid waste, including contaminated PPE and weighing boats, in a
designated hazardous waste container.

o Dispose of liquid waste in an appropriate, labeled hazardous waste container. Follow all
institutional and local regulations for hazardous waste disposal.

Mandatory Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate key logical and
experimental workflows for the safe handling of 3-cyanobenzoyl chloride.
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Caption: Logical flow of safety precautions for handling 3-cyanobenzoyl chloride.
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Caption: General experimental workflow for safely handling hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide to the Safe Handling of 3-
Cyanobenzoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031201#3-cyanobenzoyl-chloride-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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